2-Chloro-4-(2,5-difluorophenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-4-(2,5-difluorophenyl)benzoic acid
• InChI: InChI=1S/C13H7ClF2O2/c14-11-5-7(1-3-9(11)13(17)18)10-6-8(15)2-4-12(10)16/h1-6H,(H,17,18)
• InChI Key: ROTAENJVXKYOIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)F)F)Cl)C(=O)O
• Molecular Formula: C13H7ClF2O2
• DSSTOX Substance ID: DTXSID10689724
• Molecular Weight: 268.64 g/mol
• CAS RN: 1261922-34-2

Description

2-Chloro-4-(2,5-difluorophenyl)benzoic acid (2C4DFPBA) is an organic compound with the molecular formula C₁₃H₉ClF₂O₂. It is a white crystalline solid that is soluble in organic solvents and insoluble in water. This compound has been widely studied for its applications in the fields of organic synthesis and medicinal chemistry. In

Scientific Research Applications

2-Chloro-4-(2,5-difluorophenyl)benzoic acid, 95% has been studied for its applications in the fields of organic synthesis and medicinal chemistry. It has been used as a building block in the synthesis of various compounds, such as 5-chloro-2-fluoro-4-iodobenzoic acid, 4-chloro-2,5-difluorobenzoic acid, and 4-chloro-2,5-difluoro-3-methylbenzoic acid. It has also been used as a starting material in the synthesis of various pharmaceuticals, such as the anti-inflammatory drug celecoxib and the anticonvulsant drug pregabalin.

Mechanism of Action

2-Chloro-4-(2,5-difluorophenyl)benzoic acid, 95% has been found to act as a proton acceptor in the presence of a proton donor, such as a carboxylic acid. This allows it to form a complex with the proton donor, which can then undergo further reactions. For example, 2-Chloro-4-(2,5-difluorophenyl)benzoic acid, 95% can form a complex with a carboxylic acid, which can then be reduced to form an aldehyde or ketone. This reaction is known as the Claisen-Schmidt condensation.
Biochemical and Physiological Effects
2-Chloro-4-(2,5-difluorophenyl)benzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties, as well as antioxidant and antifungal activity. It has also been found to have an inhibitory effect on the enzymes involved in the synthesis of prostaglandins, which are involved in the regulation of inflammation.

Advantages and Limitations for Lab Experiments

2-Chloro-4-(2,5-difluorophenyl)benzoic acid, 95% has a number of advantages and limitations for use in laboratory experiments. One of the main advantages is that it is relatively stable and can be stored for long periods of time without decomposition. Additionally, it is soluble in organic solvents, making it easy to handle and use in experiments. However, it is insoluble in water, which can limit its use in aqueous solutions. Additionally, it is a strong proton acceptor, which can lead to unwanted side reactions in some experiments.

Future Directions

The future directions for 2-Chloro-4-(2,5-difluorophenyl)benzoic acid, 95% are numerous. One potential application is in the development of new pharmaceuticals. This compound has already been used as a starting material in the synthesis of various drugs, and further research could lead to new and improved drugs. Additionally, further research could be done on the biochemical and physiological effects of this compound, as well as its potential use as an antioxidant and antifungal agent. Finally, further research could be done to improve the synthesis method of this compound, as well as to develop new methods for its use in laboratory experiments.

Synthesis Methods

2-Chloro-4-(2,5-difluorophenyl)benzoic acid, 95% can be synthesized by a three-step reaction. The first step involves the reaction of 2,5-difluorobenzaldehyde with 2-chloro-4-nitrobenzoic acid in aqueous solution. This reaction produces 2-chloro-4-(2,5-difluorophenyl)benzonitrile. The second step involves the reduction of the nitrile group of the intermediate product with sodium borohydride in aqueous solution to yield 2-chloro-4-(2,5-difluorophenyl)benzoic acid. The third step involves the purification of 2-Chloro-4-(2,5-difluorophenyl)benzoic acid, 95% by recrystallization.